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Compound of Interest

Compound Name: SR2640 hydrochloride

Cat. No.: B10768382 Get Quote

SR2640 Hydrochloride: Technical Support
Center
This technical support center provides comprehensive guidance on the storage, handling, and

use of SR2640 hydrochloride for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
What is SR2640 hydrochloride?

SR2640 hydrochloride is a potent and selective competitive antagonist of the leukotriene D4

(LTD4) and leukotriene E4 (LTE4) receptors.[1][2][3] It is primarily used in research to

investigate the roles of these leukotrienes in various physiological and pathological processes,

such as inflammation and respiratory conditions.

What is the mechanism of action?

SR2640 hydrochloride works by blocking the binding of LTD4 and LTE4 to their receptors,

thereby inhibiting the downstream signaling pathways that lead to effects like smooth muscle

contraction and inflammatory responses.[2]

What are the primary applications of SR2640 hydrochloride?
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It is used in a variety of in vitro and in vivo studies to probe the function of the cysteinyl

leukotriene receptors. This includes research in areas such as asthma, allergic rhinitis, and

other inflammatory diseases.

What is the recommended method for disposal?

Dispose of SR2640 hydrochloride and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste. It is advisable to consult your institution's

environmental health and safety office for specific guidelines.

Storage and Handling Guidelines
Proper storage and handling are crucial to maintain the stability and activity of SR2640
hydrochloride.

Quantitative Storage and Solubility Data
Parameter Condition Duration Source

Storage (Powder) -20°C 3 years [1][4]

0 - 4°C (short term) Days to weeks [3]

Room Temperature

(desiccated)
Not specified [2][5]

Storage (In Solvent) -80°C 1 year [1][4]

-20°C 1 month [1]

Solubility DMSO 50 mM to 81 mg/mL [1][2][5]

Water Insoluble [1][6]

Ethanol Insoluble [1][6]

Handling Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling SR2640 hydrochloride.
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Ventilation: Handle in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.

Hygroscopic Nature: The compound may be moisture-sensitive. Store in a dry environment

and handle quickly when exposed to air. For DMSO stock solutions, it is recommended to

use fresh, anhydrous DMSO as absorbed moisture can reduce solubility.[1]

Shipping: The product is generally considered stable for short periods at ambient

temperature during shipping.[3]

Troubleshooting Guide
Q: I am having trouble dissolving SR2640 hydrochloride in my desired solvent.

A: SR2640 hydrochloride is reported to be soluble in DMSO but insoluble in water and

ethanol.[1][6] If you are experiencing solubility issues in DMSO, consider the following:

Use fresh, anhydrous DMSO: As noted, moisture can decrease solubility.[1]

Gentle warming and vortexing: Briefly warming the solution (e.g., to 37°C) and vortexing may

aid dissolution.

Sonication: Brief sonication can also help to break up any clumps and facilitate dissolution.

Check the concentration: Ensure you are not exceeding the maximum reported solubility (up

to 81 mg/mL).[1]

Q: My experimental results are inconsistent. What could be the cause?

A: Inconsistent results can arise from several factors:

Improper storage: Ensure the compound has been stored according to the recommendations

to prevent degradation. Repeated freeze-thaw cycles of stock solutions should be avoided.

[1] It is best to aliquot stock solutions into single-use volumes.

Inaccurate concentration: Verify the accuracy of your stock solution concentration. If

possible, perform a concentration determination.
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Experimental variability: Ensure all other experimental parameters are well-controlled.

Q: How can I be sure my SR2640 hydrochloride is active?

A: To confirm the activity of your compound, you can perform a positive control experiment. For

example, you could use a known agonist of the LTD4 receptor to elicit a response (e.g.,

calcium mobilization in a relevant cell line) and then test the ability of SR2640 hydrochloride
to inhibit this response.

Experimental Protocols
In Vitro Cell-Based Calcium Mobilization Assay
This protocol outlines a general procedure to assess the antagonist activity of SR2640
hydrochloride on the LTD4 receptor.

1. Cell Culture:

Culture a cell line endogenously or recombinantly expressing the human cysteinyl
leukotriene receptor 1 (CysLT1R) in appropriate media and conditions.

2. Preparation of SR2640 Hydrochloride Stock Solution:

Prepare a 10 mM stock solution of SR2640 hydrochloride in anhydrous DMSO.
Aliquot and store at -80°C for long-term use.

3. Calcium Assay Procedure:

Plate the cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.
Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the
manufacturer's instructions.
Prepare a dilution series of SR2640 hydrochloride in a suitable assay buffer.
Pre-incubate the cells with the different concentrations of SR2640 hydrochloride or vehicle
(DMSO) for a specified time (e.g., 15-30 minutes) at 37°C.
Add a pre-determined concentration of the agonist (LTD4) to the wells.
Immediately measure the change in fluorescence using a plate reader capable of kinetic
reads.

4. Data Analysis:
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Calculate the antagonist activity by measuring the inhibition of the LTD4-induced calcium
signal.
Plot the dose-response curve and calculate the IC50 value for SR2640 hydrochloride.

Visualizations
Experimental Workflow for In Vitro Assay

Preparation Assay Analysis

Cell Culture Plate Cells

Prepare SR2640 HCl Stock

Incubate with SR2640 HClLoad with Calcium Dye Add LTD4 Agonist Measure Fluorescence Analyze Data Calculate IC50

Click to download full resolution via product page

Caption: Workflow for an in vitro calcium mobilization assay.

Simplified LTD4 Signaling Pathway Inhibition
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Caption: Inhibition of the LTD4 signaling pathway by SR2640 HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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